An In-depth Technical Guide to the Crystal Structure and Properties of Rochelle Salt
An In-depth Technical Guide to the Crystal Structure and Properties of Rochelle Salt
For Researchers, Scientists, and Drug Development Professionals
Abstract
Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) is a material of significant scientific interest due to its remarkable piezoelectric and ferroelectric properties. This technical guide provides a comprehensive overview of the crystal structure of Rochelle salt, its key physical and electrical properties, and detailed experimental protocols for its characterization. The intricate relationship between its atomic arrangement, particularly the role of hydrogen bonding, and its unique electrical behavior is explored. This document is intended to serve as a valuable resource for researchers and professionals working with piezoelectric and ferroelectric materials, as well as those in the field of drug development, where understanding crystal properties is paramount.
Introduction
Rochelle salt, also known as Seignette's salt, was the first material in which ferroelectricity was discovered. It exhibits spontaneous electric polarization that can be reversed by an external electric field within a specific temperature range. This property, coupled with its strong piezoelectric effect—the generation of an electric charge in response to applied mechanical stress—has made it a subject of extensive research and a key component in various technological applications, including transducers, sensors, and actuators.
This guide delves into the fundamental aspects of Rochelle salt, beginning with its crystal structure and the phase transitions it undergoes. It then presents a detailed compilation of its electrical and physical properties, supported by quantitative data. Finally, it outlines experimental methodologies for the growth of high-quality single crystals and the characterization of their defining properties.
Crystal Structure and Phase Transitions
Rochelle salt crystallizes in the orthorhombic system at room temperature. Its structure is characterized by a complex network of tartrate ions, potassium and sodium cations, and water molecules. The arrangement of these components, particularly the hydrogen bonding network involving the water molecules, is crucial to its unique properties.
A key feature of Rochelle salt is the existence of two Curie points, an upper Curie point (TC2) at approximately 24°C (297 K) and a lower Curie point (TC1) at about -18°C (255 K).[1][2] Between these two temperatures, the crystal exhibits a spontaneous polarization along the crystallographic a-axis and its symmetry is lowered to monoclinic.[2] Outside this temperature range, in the paraelectric phases, the crystal structure is orthorhombic, and it does not exhibit spontaneous polarization.[1][2]
The ferroelectric behavior is intimately linked to the ordering of hydrogen atoms in the hydrogen bonds.[3][4] The transition from the paraelectric to the ferroelectric phase involves a subtle displacement of atoms and a change in the hydrogen bond network, leading to the alignment of electric dipoles.
Table 1: Crystallographic Data for Rochelle Salt
| Property | Value |
| Chemical Formula | KNaC₄H₄O₆·4H₂O |
| Crystal System (Paraelectric Phase) | Orthorhombic |
| Crystal System (Ferroelectric Phase) | Monoclinic |
| Space Group (Paraelectric Phase) | P2₁2₁2 |
| Upper Curie Point (TC2) | ~24 °C (297 K) |
| Lower Curie Point (TC1) | ~-18 °C (255 K) |
Properties of Rochelle Salt
Rochelle salt exhibits a range of interesting physical and electrical properties, with its piezoelectricity and ferroelectricity being the most prominent.
Piezoelectric Properties
The piezoelectric effect in Rochelle salt is particularly strong, making it suitable for sensitive electromechanical applications. The piezoelectric charge coefficients (dij) quantify the strain produced by an applied electric field (converse effect) or the polarization generated by an applied stress (direct effect).
Table 2: Piezoelectric Coefficients of Rochelle Salt
| Coefficient | Value (pC/N or pm/V) |
| d₁₄ | Large and temperature-dependent |
| d₂₅ | Significant and temperature-dependent |
| d₃₆ | Significant and temperature-dependent |
Note: The exact values of the piezoelectric coefficients are highly dependent on temperature, crystal quality, and measurement conditions. The values can be exceptionally large near the Curie points.
Ferroelectric Properties
Within its ferroelectric phase, Rochelle salt exhibits a spontaneous electric polarization that can be switched by an external electric field. This behavior is characterized by a hysteresis loop in the polarization-electric field (P-E) curve.
Table 3: Ferroelectric Properties of Rochelle Salt
| Property | Value |
| Spontaneous Polarization (Ps) | Temperature-dependent, reaching a maximum value within the ferroelectric range. |
| Coercive Field (Ec) | The electric field required to reverse the polarization. Varies with temperature. |
Dielectric Properties
The dielectric constant of Rochelle salt is highly anisotropic and strongly dependent on temperature, especially along the ferroelectric a-axis. It reaches very high values near the Curie points.
Table 4: Dielectric Properties of Rochelle Salt
| Property | Value |
| Dielectric Constant (εa) | Can reach values on the order of 10³ to 10⁴ near the Curie points. |
| Dielectric Constant (εb, εc) | Relatively low and show a small, linear response to temperature. |
Experimental Protocols
Crystal Growth of Rochelle Salt
High-quality single crystals of Rochelle salt are essential for accurate characterization of its properties. A common method for crystal growth is the slow evaporation of a saturated aqueous solution.
Materials:
-
Potassium bitartrate (cream of tartar)
-
Sodium carbonate (washing soda)
-
Distilled water
-
Beakers
-
Heating plate or alcohol lamp
-
Stirring rod
-
Filter paper
-
Nylon thread
-
Seed crystal (a small, well-formed Rochelle salt crystal)
Procedure:
-
Preparation of the Saturated Solution:
-
Dissolve cream of tartar in hot distilled water with constant stirring.
-
Slowly add sodium carbonate to the solution. The mixture will fizz as carbon dioxide is released. Continue adding sodium carbonate until the fizzing stops, indicating the reaction is complete.[5][6]
-
The reaction is: KHC₄H₆O₆ + NaHCO₃ → KNaC₄H₄O₆ + H₂O + CO₂
-
Filter the hot, saturated solution to remove any impurities or undissolved solids.[7]
-
-
Seeding and Growth:
-
Allow the filtered solution to cool slowly to room temperature. Small seed crystals may form at the bottom of the container.
-
Select a well-formed seed crystal and tie it to a thin nylon thread.
-
Suspend the seed crystal in the saturated solution, ensuring it does not touch the sides or bottom of the container.[8]
-
Cover the container to prevent dust contamination and allow the solvent to evaporate slowly over several days to weeks.
-
The seed crystal will grow into a larger single crystal.
-
Measurement of Piezoelectric Coefficients
The direct piezoelectric coefficient, d₃₃, can be measured using a Berlincourt-type d₃₃ meter. This method applies a quasi-static force to the crystal and measures the resulting charge.
Equipment:
-
d₃₃ meter (e.g., Piezotest PM300)
-
Sample holder with electrodes
-
Rochelle salt crystal with electrodes applied to the faces perpendicular to the polar axis.
Procedure:
-
Sample Preparation: A thin plate of Rochelle salt is cut with its major faces perpendicular to the ferroelectric a-axis. Conductive electrodes (e.g., silver paste or sputtered gold) are applied to these faces.
-
Measurement:
-
Place the prepared crystal in the sample holder of the d₃₃ meter, ensuring good electrical contact with the electrodes.
-
The instrument applies a low-frequency alternating force of a known magnitude to the crystal.[9]
-
The charge generated by the crystal due to the direct piezoelectric effect is measured by the instrument's electronics.[1]
-
The d₃₃ coefficient is then calculated as the ratio of the generated charge to the applied force and displayed by the meter.
-
The resonance method is another technique used to determine piezoelectric coefficients by analyzing the electrical impedance of the crystal as a function of frequency.[10][11][12]
Ferroelectric Hysteresis Loop Measurement
The ferroelectric hysteresis loop is measured using a Sawyer-Tower circuit. This circuit allows for the visualization of the relationship between the applied electric field and the resulting polarization in the crystal.
Equipment:
-
Function generator (to provide a sinusoidal or triangular waveform)
-
High-voltage amplifier
-
Oscilloscope (with X-Y mode)
-
Standard linear capacitor (C₀) of known capacitance
-
Rochelle salt crystal with electrodes
Procedure:
-
Circuit Setup: The Rochelle salt crystal (Cₓ) and the standard capacitor (C₀) are connected in series. The function generator and high-voltage amplifier apply a high-voltage alternating signal across the series combination.
-
Measurement:
-
The voltage across the entire series circuit (proportional to the applied electric field E) is connected to the X-input of the oscilloscope.
-
The voltage across the standard capacitor (V₀), which is proportional to the charge on the crystal and thus its polarization (P), is connected to the Y-input of the oscilloscope.
-
By plotting the Y-signal (polarization) versus the X-signal (electric field) on the oscilloscope, the P-E hysteresis loop is displayed.[13]
-
-
Data Extraction: The spontaneous polarization (Ps) can be determined from the intercept of the loop with the Y-axis, and the coercive field (Ec) can be determined from the intercept with the X-axis.
Visualizations
Caption: Relationship between the crystal structure and the ferroelectric/piezoelectric properties of Rochelle salt.
Caption: A typical experimental workflow for the characterization of Rochelle salt crystals.
Conclusion
Rochelle salt remains a cornerstone material in the study of ferroelectricity and piezoelectricity. Its unique properties, arising from a complex interplay of its crystal structure, phase transitions, and hydrogen bonding network, continue to attract scientific interest. This technical guide has provided a detailed overview of the crystal structure and properties of Rochelle salt, along with practical experimental protocols for its synthesis and characterization. The presented data and methodologies offer a valuable resource for researchers and professionals seeking to understand and utilize this fascinating material in various scientific and technological domains. The principles outlined here are also broadly applicable to the characterization of other crystalline materials, including those of interest in drug development where crystal form and properties are critical.
References
- 1. researchgate.net [researchgate.net]
- 2. pubs.aip.org [pubs.aip.org]
- 3. royalsocietypublishing.org [royalsocietypublishing.org]
- 4. watermark02.silverchair.com [watermark02.silverchair.com]
- 5. Crystal growing: Rochelle salt [dmishin.blogspot.com]
- 6. How to Make Easy, DIY Rochelle Salt [thoughtco.com]
- 7. learning-center.homesciencetools.com [learning-center.homesciencetools.com]
- 8. sciencenotes.org [sciencenotes.org]
- 9. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
- 10. dspace.vut.cz [dspace.vut.cz]
- 11. mdpi.com [mdpi.com]
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